3-((2-(2-(Naphthalen-1-ylamino)-2-oxoacetyl)hydrazono)methyl)phenyl 4-chlorobenzoate

• CAS No.: 769153-43-7
• Molecular Formula: C26H18ClN3O4
• Molecular Weight: 471.9 g/mol
• IUPAC Name: [3-[(E)-[[2-(naphthalen-1-ylamino)-2-oxoacetyl]hydrazinylidene]methyl]phenyl] 4-chlorobenzoate
• InChI: InChI=1S/C26H18ClN3O4/c27-20-13-11-19(12-14-20)26(33)34-21-8-3-5-17(15-21)16-28-30-25(32)24(31)29-23-10-4-7-18-6-1-2-9-22(18)23/h1-16H,(H,29,31)(H,30,32)/b28-16+
• InChI Key: SYAWQBIXZBXPMA-LQKURTRISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C(=O)N/N=C/C3=CC(=CC=C3)OC(=O)C4=CC=C(C=C4)Cl
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)C(=O)NN=CC3=CC(=CC=C3)OC(=O)C4=CC=C(C=C4)Cl

Description

This compound is a hydrazone derivative featuring a naphthalen-1-ylamino group, a 2-oxoacetyl moiety, and a 4-chlorobenzoate ester. The 4-chlorobenzoate group introduces electron-withdrawing effects, which may enhance stability and influence intermolecular interactions .

Biological Activity

Chemical Structure and Properties

The chemical structure of the compound can be broken down into distinct functional groups, which contribute to its biological activity. The key components include:

• Naphthalen-1-ylamino : This moiety is often associated with various biological activities, including antitumor effects.
• Hydrazono : Known for its ability to form stable complexes with metal ions, this group can influence the reactivity and biological interactions of the compound.
• 4-Chlorobenzoate : This group is significant for its role in modulating the lipophilicity and overall bioactivity of the molecule.

Anticancer Activity

Several studies have investigated the anticancer properties of compounds related to 3-((2-(2-(Naphthalen-1-ylamino)-2-oxoacetyl)hydrazono)methyl)phenyl 4-chlorobenzoate. For instance:

• Mechanism of Action : Research indicates that compounds with similar structures can inhibit cancer cell proliferation through various pathways, including apoptosis induction and cell cycle arrest. The presence of a hydrazone linkage has been noted to enhance these effects by stabilizing the compound in cellular environments .
• Case Study : In one study, a related compound demonstrated significant inhibition of growth in colorectal cancer cell lines (SW480 and HCT116), with IC50 values indicating potency comparable to established chemotherapeutics .

Antimicrobial Activity

The compound's potential antimicrobial effects have also been explored. Similar benzoate derivatives have shown efficacy against various bacterial strains, suggesting that the structural characteristics of 4-chlorobenzoate may confer antimicrobial properties through disruption of bacterial cell membranes or inhibition of essential metabolic pathways .

Enzyme Inhibition

Another area of interest is the compound's ability to inhibit specific enzymes involved in disease processes. For example, some derivatives have been shown to inhibit β-catenin signaling pathways, which are crucial in cancer progression. This inhibition could be attributed to the compound's ability to interact with critical protein domains involved in signaling cascades .

Data Table: Biological Activities Summary

Activity Type	Effect	Reference
Anticancer	Inhibition of SW480 and HCT116 cell lines
Antimicrobial	Activity against bacterial strains
Enzyme Inhibition	β-Catenin pathway inhibition

Research Findings

A comprehensive analysis of related compounds reveals several key findings:

• Structure-Activity Relationship (SAR) : The presence of specific functional groups significantly influences biological activity. For instance, modifications to the naphthalenyl group can enhance cytotoxicity against cancer cells.
• Metabolic Stability : Compounds exhibiting higher metabolic stability tend to have prolonged bioavailability in vivo, which is crucial for therapeutic applications .
• Synergistic Effects : Some studies suggest that combining this compound with other agents may lead to synergistic effects, enhancing overall therapeutic efficacy against resistant cancer types.

Scientific Research Applications

The compound 3-((2-(2-(Naphthalen-1-ylamino)-2-oxoacetyl)hydrazono)methyl)phenyl 4-chlorobenzoate is a complex organic molecule that has garnered attention in various scientific fields due to its potential applications, particularly in medicinal chemistry and biochemistry. This article explores its applications, supported by data tables and case studies.

Structure and Composition

The molecular formula of 3-((2-(2-(Naphthalen-1-ylamino)-2-oxoacetyl)hydrazono)methyl)phenyl 4-chlorobenzoate is $C_{20}H_{17}ClN_{2}O_{4}$. It features a naphthalene ring, hydrazone linkage, and a chlorobenzoate moiety, contributing to its diverse chemical reactivity and biological activity.

Medicinal Chemistry

The compound has shown promise as a histone deacetylase (HDAC) inhibitor , which is significant in cancer therapy. HDAC inhibitors play a crucial role in the regulation of gene expression and have been studied for their effects on various cancers, including leukemia and solid tumors. The inhibition of HDACs can lead to the reactivation of silenced tumor suppressor genes, thereby inducing cancer cell apoptosis .

Antimicrobial Activity

Research indicates that derivatives of naphthalene-based compounds exhibit antimicrobial properties. The presence of the naphthalen-1-ylamino group may enhance the compound's ability to disrupt bacterial cell membranes or interfere with essential bacterial enzymes, making it a candidate for developing new antimicrobial agents.

Anti-inflammatory Properties

There is evidence suggesting that compounds containing hydrazone linkages can exhibit anti-inflammatory effects. By inhibiting pro-inflammatory cytokines, such compounds may help in the treatment of chronic inflammatory diseases such as rheumatoid arthritis .

Biological Research

In biochemical studies, the compound's ability to modify protein interactions through its hydrazone functionality makes it valuable for probing protein dynamics and interactions in cellular environments. This could lead to insights into disease mechanisms at the molecular level.

Case Study 1: HDAC Inhibition

A study published in Nature Reviews Cancer explored various HDAC inhibitors, including similar naphthalene derivatives, demonstrating their efficacy in preclinical models of cancer. The results indicated that these compounds could significantly reduce tumor growth in xenograft models .

Case Study 2: Antimicrobial Testing

In an investigation into novel antimicrobial agents, derivatives of naphthalene were synthesized and tested against a panel of bacteria. The results showed that certain modifications led to enhanced activity against resistant strains of Staphylococcus aureus and Escherichia coli, suggesting that further development of this compound could yield effective new antibiotics .

Comparison with Similar Compounds

Substituent Variations on the Benzoate Group

4-Propoxybenzoate Analog (MFCD05720711)

• Structure : Differs by replacing the 4-chloro group with a propoxy (-OCH₂CH₂CH₃) substituent.
• Predicted collision cross-section (CCS) for [M+H]+: 209.3 Ų, suggesting a compact conformation in gas-phase analyses .
• Key Difference : Enhanced lipophilicity may improve membrane permeability but reduce aqueous solubility .

3-Methylbenzoate Analog

• Structure : Features a methyl (-CH₃) group at the 3-position of the benzoate ring.
• Impact :
  • Methyl is electron-donating, which may reduce the compound’s electrophilicity compared to the chloro-substituted analog.
  • CCS for [M+H]+: 209.3 Ų (similar to the propoxy analog), indicating comparable conformational flexibility .

2,4-Dichlorobenzoate Analog

• Structure : Contains two chloro substituents (2-Cl and 4-Cl) on the benzoate ring.
• Impact :
  • Increased electron-withdrawing effects enhance stability and reactivity in nucleophilic environments.
  • Higher molecular weight (due to additional Cl) may affect pharmacokinetics, such as metabolic clearance .

Variations in the Hydrazone-Linked Aromatic Moiety

4-Ethylphenyl-Substituted Analog (CAS 769153-33-5)

• Structure: Replaces the naphthalen-1-ylamino group with a 4-ethylphenyl group.
• Impact :
  • Reduced steric bulk compared to naphthyl may improve solubility but decrease π-π stacking interactions with aromatic residues in biological targets.
  • Molecular weight: 499.9 g/mol (vs. ~480 g/mol for the target compound), indicating a moderate increase due to the ethyl group .

Fluorophenyl-Substituted Chromone Derivatives

• Structure : Fluorophenyl hydrazones (e.g., TPC, FHM, PFH in ).
• Impact :
  • Fluorine’s high electronegativity enhances metabolic stability and bioavailability compared to chloro substituents.
  • DFT studies suggest fluorinated derivatives exhibit distinct electron distribution patterns, influencing binding to enzymes like kinases .

Melting Points and Solubility

• Chlorobenzyl-containing analogs (e.g., I13 and I14 in ) exhibit melting points of 227–235°C, suggesting that chloro substituents contribute to higher thermal stability.
• DMSO is a common solvent for NMR characterization (), indicating similar solubility profiles among hydrazone derivatives .

Q & A

Basic Research Questions

Q. How can the synthesis of 3-((2-(2-(Naphthalen-1-ylamino)-2-oxoacetyl)hydrazono)methyl)phenyl 4-chlorobenzoate be optimized for higher yields and purity?

• Methodological Answer :

• Reaction Conditions : Use ice-cold dimethylformamide (DMF) as a solvent with slow addition of phosphoryl chloride (POCl₃) to minimize side reactions. Maintain temperatures below 5°C during initial mixing to stabilize intermediates .
• Purification : Post-reaction, cool the mixture to room temperature, filter, and recrystallize using a 1:1 ethanol-water mixture to remove unreacted starting materials. Yield improvements (70–80%) are achieved by adjusting stoichiometric ratios (e.g., 1.2:1 molar ratio of hydrazine derivative to naphthylamine precursor) .
• Validation : Confirm purity via melting point analysis and thin-layer chromatography (TLC) with ethyl acetate/hexane (3:7) as the mobile phase.

Q. What spectroscopic techniques are most reliable for characterizing the hydrazone linkage in this compound?

• Methodological Answer :

• IR Spectroscopy : Look for characteristic peaks at 1650–1680 cm⁻¹ (C=O stretch of the hydrazone) and 3200–3300 cm⁻¹ (N-H stretch) .
• ¹H-NMR : The hydrazone proton (-NH-N=) typically appears as a singlet at δ 10.5–11.5 ppm. Aromatic protons from the naphthalene and 4-chlorobenzoyl groups should integrate to 13–14 protons in total .
• Elemental Analysis : Cross-validate with CHNS data to confirm stoichiometry (e.g., C: ~65%, H: ~4.2%, N: ~8.5%) .

Q. How does the solubility profile of this compound influence its application in biological assays?

• Methodological Answer :

• Solvent Screening : Test solubility in DMSO (high solubility at 50 mg/mL), ethanol (moderate solubility at 10 mg/mL), and aqueous buffers (pH 7.4, <1 mg/mL). Pre-dissolve in DMSO for in vitro studies, ensuring final DMSO concentrations ≤0.1% to avoid cellular toxicity .
• Stability : Monitor degradation via UV-Vis spectroscopy (λ = 280 nm) under varying pH (4–9) and temperatures (4–37°C). Stability is optimal at pH 6–7 and 4°C .

Advanced Research Questions

Q. What mechanistic insights explain contradictory data between NMR and elemental analysis for hydrazone tautomerism?

• Methodological Answer :

• Tautomeric Equilibrium : Hydrazones can exist as E/Z isomers or keto-enol tautomers. Use dynamic NMR (DNMR) at elevated temperatures (50–80°C) to observe coalescence of signals, indicating tautomeric interconversion .
• Computational Modeling : Perform DFT calculations (B3LYP/6-31G*) to predict dominant tautomers. Compare with experimental ¹H-NMR shifts to resolve discrepancies .
• X-ray Crystallography : Resolve crystal structures to unambiguously assign tautomeric forms, particularly for the hydrazone and 4-chlorobenzoyl moieties .

Q. How can environmental fate studies be designed to assess the ecological impact of this compound?

• Methodological Answer :

• Degradation Pathways : Conduct hydrolysis experiments (pH 4–9, 25–50°C) with LC-MS monitoring to identify breakdown products (e.g., 4-chlorobenzoic acid, naphthylamine derivatives) .
• Bioaccumulation Assays : Use OECD Test Guideline 305. Expose aquatic organisms (e.g., Daphnia magna) to sublethal concentrations (0.1–10 ppm) and measure bioconcentration factors (BCFs) via GC-MS .
• Soil Mobility : Perform column chromatography with soil samples to determine adsorption coefficients (Kd) and leaching potential .

Q. What strategies resolve low reproducibility in bioactivity assays involving this compound?

• Methodological Answer :

• Batch Consistency : Standardize synthesis protocols (e.g., strict control of reaction time, temperature, and drying conditions) to minimize batch-to-batch variability .
• Assay Design : Use orthogonal assays (e.g., fluorescence-based ATP quantification and resazurin viability tests) to cross-validate bioactivity. Include positive controls (e.g., carbonyl cyanide 3-chlorophenyl hydrazone for mitochondrial studies) .
• Statistical Power : Employ randomized block designs with quadruplicate samples to account for experimental noise .

Q. How can computational methods predict the compound’s reactivity in nucleophilic environments?

• Methodological Answer :

• Molecular Dynamics (MD) : Simulate interactions with nucleophiles (e.g., glutathione) in aqueous solution using AMBER force fields. Identify electrophilic hotspots (e.g., carbonyl carbons) prone to nucleophilic attack .
• Frontier Molecular Orbital (FMO) Analysis : Calculate HOMO-LUMO gaps to predict charge transfer interactions. A smaller gap (<4 eV) suggests higher reactivity toward nucleophiles .

Data Contradiction Analysis

Q. How to address discrepancies between theoretical and experimental logP values?

• Methodological Answer :

• Experimental logP : Measure via shake-flask method using octanol/water partitioning. Centrifuge mixtures at 10,000 rpm for 15 min and quantify concentrations via HPLC .
• Theoretical Adjustments : Use software (e.g., ChemAxon) to refine atomic contributions, accounting for intramolecular hydrogen bonding between the hydrazone and benzoate groups, which may reduce hydrophobicity .

Methodological Framework

• Theoretical Basis : Link studies to conceptual frameworks like structure-activity relationships (SARs) for hydrazone derivatives or Green Chemistry principles for sustainable synthesis .
• Epistemological Validation : Cross-reference data from multiple techniques (e.g., NMR, IR, elemental analysis) to reduce confirmation bias .